Cas no 62475-58-5 (D-Glucoheptose)

• Product Name: D-Glucoheptose
• CAS No: 62475-58-5
• MF: C₇H₁₄O₇
• MW: 210.181863307953
• CID: 502062
• PubChem ID: 71306729
• Update Time: 2025-06-27

D-Glucoheptose Chemical and Physical Properties

Names and Identifiers

• D-Glucoheptose
• D-GLYCERO-D-GULOHEPTOSE
• D-glycero-D-galactoheptose
• d-Manno-d-heptose
• d-Manno-heptose
• gluco-Heptose
• (2xi)-D-gluco-Heptose
• 62475-58-5
• (2R,3R,4R,5S,6R)-2,3,4,5,6,7-Hexahydroxyheptanal
• AT34100
• SCHEMBL2340588

• Inchi： 1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h1,3-7,9-14H,2H2/t3-,4+,5-,6-,7-/m0/s1
• InChI Key： YPZMPEPLWKRVLD-REQIZBSHSA-N
• SMILES： O[C@@H]([C@H]([C@H](C=O)O)O)[C@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 210.07400
• Monoisotopic Mass: 210.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.6
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Density: 1.637±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 193℃
• Boiling Point: 269.7°C (rough estimate)
• Flash Point: 325.9 °C
• Refractive Index: 1.4455 (estimate)
• Solubility: Soluble (336 g/l) (25 º C),
• PSA: 138.45000
• LogP: -4.01790

D-Glucoheptose Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on D-Glucoheptose

D-Glucoheptose (CAS No. 62475-58-5): An Overview of Its Properties, Applications, and Recent Research

D-Glucoheptose (CAS No. 62475-58-5) is a rare sugar that has garnered significant attention in recent years due to its unique chemical and biological properties. This heptose sugar, a seven-carbon monosaccharide, is a member of the aldose family and is structurally similar to glucose but with an additional carbon atom. The chemical structure of D-Glucoheptose is characterized by a linear chain of seven carbon atoms, with hydroxyl groups attached to each carbon except the terminal one, which bears an aldehyde group.

The synthesis of D-Glucoheptose has been a topic of extensive research due to its potential applications in various fields, including pharmaceuticals, food science, and biotechnology. One of the most notable methods for synthesizing D-Glucoheptose involves the aldol condensation of glucose and formaldehyde, followed by reduction and isomerization steps. This process, while complex, has been optimized to achieve higher yields and purity levels, making D-Glucoheptose more accessible for commercial and research purposes.

In the pharmaceutical industry, D-Glucoheptose has shown promise as a precursor for the synthesis of various bioactive compounds. Recent studies have explored its use in the development of antiviral agents, particularly against RNA viruses such as influenza and coronaviruses. The unique structure of D-Glucoheptose allows it to interact with viral enzymes in ways that other sugars cannot, potentially leading to more effective antiviral therapies.

Beyond its pharmaceutical applications, D-Glucoheptose has also been investigated for its potential as a low-calorie sweetener. Unlike glucose, which is rapidly metabolized by the body and can contribute to weight gain and diabetes when consumed in excess, D-Glucoheptose is not readily metabolized by human enzymes. This property makes it an attractive candidate for use in food products aimed at individuals with diabetes or those seeking to manage their calorie intake.

In the field of biotechnology, D-Glucoheptose has been studied for its role in metabolic engineering. Researchers have explored the use of genetically modified microorganisms to produce D-Glucoheptose on a large scale. These microorganisms are engineered to overexpress enzymes involved in the biosynthesis pathway of D-Glucoheptose, leading to higher yields and more efficient production processes. This approach not only reduces the cost of producing D-Glucoheptose but also makes it more environmentally sustainable.

The biological activity of D-Glucoheptose has also been a focus of recent research. Studies have shown that D-Glucoheptose can modulate cellular signaling pathways involved in inflammation and immune responses. For example, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory processes. This property suggests that D-Glucoheptose could have potential therapeutic applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, D-Glucoheptose has also been investigated for its antioxidant activity. Free radicals are highly reactive molecules that can cause cellular damage and contribute to various diseases, including cancer and neurodegenerative disorders. Research has shown that D-Glucoheptose can scavenge free radicals and protect cells from oxidative stress. This antioxidant activity makes it a promising candidate for use in dietary supplements and functional foods aimed at promoting overall health and well-being.

The environmental impact of producing and using D-Glucoheptose is another important consideration. Traditional chemical synthesis methods often involve the use of harsh reagents and solvents that can be harmful to the environment. However, recent advances in green chemistry have led to the development of more sustainable production methods for D-Glucoheptose. For example, enzymatic catalysis using biocompatible enzymes has been shown to be an effective and environmentally friendly approach for synthesizing this rare sugar.

In conclusion, D-Glucoheptose (CAS No. 62475-58-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, food science, biotechnology, and beyond. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into the functionality and potential uses of this rare sugar, it is likely that we will see increased interest and investment in this exciting field.